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Compound of Interest

Compound Name: DL-9-Anthrylalanine

Cat. No.: B1258518

Get Quote

Executive Summary: This guide provides a comprehensive technical overview of DL-9-
Anthrylalanine, a synthetic, non-proteinogenic amino acid. Characterized by the presence of a

bulky, fluorescent anthracene moiety, this compound has become an invaluable tool for

researchers in biophysics, materials science, and drug development. We will delve into its core

molecular structure, chemical formula, physicochemical properties, and principal applications,

offering field-proven insights for scientists and development professionals. The inherent

fluorescence of the anthracene group makes it a superior intrinsic probe for studying peptide

structure, dynamics, and self-assembly.

Introduction to DL-9-Anthrylalanine
DL-9-Anthrylalanine is a racemic mixture of the D- and L-enantiomers of 9-Anthrylalanine.

Structurally, it is an analog of the common amino acid alanine, where a hydrogen atom on the

β-carbon is replaced by a 9-anthracenyl group. This substitution imparts unique photophysical

properties, transforming a simple amino acid into a powerful fluorescent reporter.

The primary scientific interest in this molecule stems from two key features of the anthracene

group:
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Intrinsic Fluorescence: Anthracene is a well-characterized fluorophore. When incorporated

into a peptide or protein backbone, it serves as a sensitive probe whose fluorescence

emission can report on its local microenvironment, conformational changes, and binding

interactions.[1]

π-π Stacking Potential: The large, planar aromatic surface of the anthracene ring promotes

strong, non-covalent π-π stacking interactions. This property is exploited in materials science

for designing highly ordered, self-assembling peptide nanostructures.[2]

It is crucial to distinguish the DL-racemic mixture (CAS No: 76932-40-6) from its optically pure

enantiomers, such as L-3-(9-Anthryl)alanine (CAS No: 100896-08-0), as the stereochemistry is

critical for applications in biological systems, particularly in peptide synthesis where chiral

integrity is paramount.[3][4]

Molecular Structure and Chemical Identity
A precise understanding of the molecule's structure is fundamental to appreciating its function

and reactivity.

Chemical Formula and Molecular Weight
The chemical identity of DL-9-Anthrylalanine is defined by the following:

Chemical Formula: C₁₇H₁₅NO₂[3][5]

Molecular Weight: 265.31 g/mol [5]

IUPAC Nomenclature
The systematic name for the compound clarifies its structure and stereochemistry:

Racemic Mixture: 2-amino-3-(anthracen-9-yl)propanoic acid

L-Enantiomer: (2S)-2-amino-3-anthracen-9-ylpropanoic acid[5]

D-Enantiomer: (2R)-2-amino-3-anthracen-9-ylpropanoic acid

The "DL" designation signifies an equimolar mixture of the D- and L-forms.
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Structural Visualization
The molecule consists of a central α-carbon bonded to an amino group (-NH₂), a carboxylic

acid group (-COOH), a hydrogen atom, and a β-carbon which is, in turn, linked to the 9-position

of the anthracene ring system.

Caption: 2D structure of 9-Anthrylalanine.

Physicochemical Properties
The properties of DL-9-Anthrylalanine are dominated by its large, hydrophobic anthracene

group, which influences its solubility, and its zwitterionic amino acid backbone.

Property Value Source

CAS Number 76932-40-6 [3]

Molecular Formula C₁₇H₁₅NO₂ [3][5]

Molecular Weight 265.312 g/mol [3]

Topological Polar Surface Area 63.3 Å² [5]

Predicted LogP 3.64770 [3]

Hydrogen Bond Donors 2 [5]

Hydrogen Bond Acceptors 3 [5]

The most significant property is its fluorescence. The anthracene moiety acts as a

chromophore and fluorophore, typically exhibiting strong absorption in the UV range (around

350-380 nm) and emitting fluorescence in the blue-violet region (around 400-430 nm). The

exact wavelengths and quantum yield are highly sensitive to the local solvent polarity and

molecular environment, making it an excellent probe for studying biomolecular interactions.[6]

Illustrative Synthesis Protocol
The synthesis of DL-9-Anthrylalanine can be achieved through various organic chemistry

routes. A common and reliable method is a variation of the malonic ester synthesis, which

builds the amino acid from a protected glycine equivalent.
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Causality of Experimental Choices
The chosen pathway involves two primary stages: alkylation and hydrolysis/decarboxylation.

Alkylation: Diethyl acetamidomalonate is used as the nucleophile. Its α-carbon is acidic and

easily deprotonated by a mild base (like sodium ethoxide) because the negative charge is

stabilized by two adjacent ester groups. This forms a stable enolate that can then react with

an electrophile. 9-(Chloromethyl)anthracene serves as the electrophile, providing the bulky

side chain. This is a classic Sₙ2 reaction.

Hydrolysis & Decarboxylation: Strong acidic conditions (e.g., refluxing HCl) are required to

hydrolyze both the ester groups and the acetamido protecting group simultaneously. The

resulting malonic acid derivative is unstable at high temperatures and readily undergoes

decarboxylation (loss of CO₂) to yield the final racemic amino acid product.

Step-by-Step Methodology
Step 1: Alkylation of Diethyl Acetamidomalonate

In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve diethyl

acetamidomalonate in anhydrous ethanol.

Add one molar equivalent of sodium ethoxide to the solution and stir until a clear solution

of the sodium enolate is formed.

Slowly add one molar equivalent of 9-(chloromethyl)anthracene dissolved in a minimal

amount of a suitable solvent like THF or DMF.

Heat the reaction mixture to reflux and monitor by TLC until the starting material is

consumed.

Cool the reaction, neutralize with a weak acid, and remove the solvent under reduced

pressure.

Purify the resulting crude product (diethyl 2-acetamido-2-(anthracen-9-ylmethyl)malonate)

via column chromatography or recrystallization.

Step 2: Hydrolysis and Decarboxylation
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Suspend the purified intermediate from Step 1 in a concentrated aqueous acid solution

(e.g., 6M HCl).

Heat the mixture to reflux for several hours until hydrolysis is complete (can be monitored

by TLC or LC-MS).

Cool the reaction mixture. The product, DL-9-Anthrylalanine hydrochloride, may

precipitate.

Isolate the solid by filtration. To obtain the zwitterionic form, dissolve the hydrochloride salt

in water and adjust the pH to its isoelectric point using a base like ammonium hydroxide,

causing the final product to precipitate.

Filter, wash with cold water and diethyl ether, and dry under vacuum to yield pure DL-9-
Anthrylalanine.

Synthesis Workflow Diagram

Diethyl Acetamidomalonate

Alkylated Malonate Ester

 Step 1:
 Alkylation 

9-(Chloromethyl)anthracene

NaOEt / EtOH
DL-9-Anthrylalanine

 Step 2:
 Hydrolysis &
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Reflux in 6M HCl

Click to download full resolution via product page

Caption: General workflow for the synthesis of DL-9-Anthrylalanine.

Key Applications in Research and Development
The unique structural and photophysical properties of 9-Anthrylalanine make it a versatile tool

for probing complex biological and material systems.
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Fluorescent Probing of Peptides and Proteins: When incorporated into a peptide sequence

via solid-phase peptide synthesis (SPPS), the fluorescence of the anthrylalanine residue can

be used to monitor protein folding, conformational dynamics, and ligand binding events in

real-time.[1] Changes in the local environment upon binding or folding often lead to

measurable shifts in fluorescence emission wavelength or intensity.

Materials Science and Peptide Self-Assembly: The anthracene moiety provides a strong

driving force for the self-assembly of peptides into ordered nanostructures like fibers, gels,

and nanotubes.[2] The directional π-π stacking interactions guide the peptide molecules into

highly organized alignments, a principle used in the development of novel biomaterials and

organic electronics.[2][7]

Drug Development and Delivery: In the design of peptide-based therapeutics, incorporating a

fluorescent tag like anthrylalanine allows for the tracking and localization of the drug within

biological systems. It can also be used in high-throughput screening assays to study drug-

target interactions through fluorescence polarization or FRET (Förster Resonance Energy

Transfer) techniques.

Conclusion
DL-9-Anthrylalanine is more than just a chemical compound; it is a sophisticated molecular

tool that bridges the gap between chemistry, biology, and materials science. Its well-defined

structure, characterized by the C₁₇H₁₅NO₂ formula, combines an amino acid backbone with a

powerful anthracene fluorophore. This unique combination provides researchers with an

indispensable probe for elucidating complex molecular interactions, studying protein dynamics,

and engineering novel self-assembling nanomaterials. A thorough understanding of its structure

and properties is the first step toward leveraging its full potential in advanced scientific

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.mdpi.com/1422-0067/23/19/11956
https://www.benchchem.com/product/b1258518?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12443484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12443484/
https://www.mdpi.com/1420-3049/31/3/518
https://www.guidechem.com/dictionary/en/76932-40-6.html
https://chemsigma.com/
https://pubchem.ncbi.nlm.nih.gov/compound/3-_9-Anthryl_-L-alanine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_9-Anthryl_-L-alanine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://www.chemimpex.com/products/07170
https://www.benchchem.com/product/b1258518/docs#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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